N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. Unfortunately, the specific molecular structure analysis for this compound is not available.Chemical Reactions Analysis
The chemical reactions involving this compound are not documented in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. These properties for this specific compound are not available .Scientific Research Applications
Synthesis and Biological Activity
- The compound has been studied in the context of synthesizing new imidazo[1,2-a]pyridines as potential antiulcer agents. Although the compounds synthesized, including ones related to the mentioned compound, did not show significant antisecretory activity, they demonstrated good cytoprotective properties in models for ulcer treatment (Starrett et al., 1989).
Antitumor Applications
- The compound is related to research on the synthesis of imidazotetrazines, which have been explored for their potential as broad-spectrum antitumor agents. These compounds are considered prodrug modifications of the acyclic triazene MCTIC, showing curative activity against certain leukemias (Stevens et al., 1984).
Corrosion Inhibition
- Research has also been conducted on related compounds like 1-(2-ethylamino)-2-methylimidazoline for their potential as corrosion inhibitors in acid media. These studies offer insights into the corrosion inhibition efficiency and the electrochemical behavior of such compounds (Cruz et al., 2004).
Pharmacological Activities
- Compounds with a 1,3,4-thiadiazole structure, which is related to the compound , have been synthesized and evaluated for various pharmacological activities, including anticancer activities. These compounds have been synthesized using a range of different chemical reactions and tested for their biological properties (Hamama et al., 2013).
Catalytic Applications
- In the field of organic chemistry, related imidazol-2-ylidenes have been used as efficient catalysts in transesterification reactions involving esters and alcohols. These studies explore the use of these compounds as catalysts in various chemical reactions (Grasa et al., 2003).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other compounds or systems. The mechanism of action for this specific compound is not available.
properties
IUPAC Name |
N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5OS/c1-8-10(19-16-15-8)12(18)14-5-7-17-6-4-13-11(17)9-2-3-9/h4,6,9H,2-3,5,7H2,1H3,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMJGUBAKKQUBNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NCCN2C=CN=C2C3CC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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